2,2'-[1,2,3]triazolo[4,5-f][1,2,3]benzotriazole-4,8(2H,6H)-diylidenedimalononitrile

• IUPAC Name: 2-[8-(dicyanomethylidene)-2,6-dihydrotriazolo[4,5-f]benzotriazol-4-ylidene]propanedinitrile
• InChI: InChI=1S/C12H2N10/c13-1-5(2-14)7-9-11(19-21-17-9)8(6(3-15)4-16)12-10(7)18-22-20-12/h(H,17,19,21)(H,18,20,22)
• InChI Key: PXKBFVMJQOYOTD-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C(=C1C2=NNN=C2C(=C(C#N)C#N)C3=NNN=C13)C#N
• Molecular Formula: C12H2N10
• Molecular Weight: 286.21 g/mol

Description

Triazoles are a class of five-membered heterocyclic compounds containing three nitrogen atoms. They have two isomeric forms: 1,2,3-triazoles and 1,2,4-triazoles. Benzotriazoles are a subclass of triazoles with a benzene ring fused to the triazole ring.

Synthesis Analysis

Triazoles can be synthesized through a variety of methods, including the classic Huisgen cycloaddition, a [3+2] cycloaddition between an azide and an alkyne. Benzotriazoles can be synthesized by the reaction of o-phenylenediamine with sodium nitrite in acetic acid.

Molecular Structure Analysis

The molecular structure of triazoles consists of a five-membered ring with three nitrogen atoms and two carbon atoms. In benzotriazoles, a benzene ring is fused to the triazole ring.

Chemical Reactions Analysis

Triazoles are known to participate in a variety of chemical reactions, thanks to their three nitrogen atoms. They can act as ligands in coordination chemistry, participate in hydrogen bonding, and undergo various substitution and addition reactions.

Physical And Chemical Properties Analysis

Triazoles are generally stable compounds. They have a high melting point due to the strong intermolecular forces from the nitrogen atoms. They are also polar, which makes them soluble in polar solvents.

Mechanism of Action

The mechanism of action of triazole compounds often involves their ability to bind to various enzymes and receptors, thanks to their nitrogen-rich structure.

Safety and Hazards

Like all chemicals, triazoles should be handled with care. Some triazoles are known to be toxic, and can cause harm if ingested, inhaled, or come into contact with the skin.

Future Directions

Triazoles are a focus of ongoing research due to their wide range of potential applications, from medicinal chemistry to materials science.